Cas no 7399-74-8 (Carbamic acid,(5-chloro-2-pyridinyl)-, 1-methylethyl ester (9CI))

Carbamic acid,(5-chloro-2-pyridinyl)-, 1-methylethyl ester (9CI) structure
7399-74-8 structure
Product Name:Carbamic acid,(5-chloro-2-pyridinyl)-, 1-methylethyl ester (9CI)
CAS No:7399-74-8
MF:C9H11ClN2O2
MW:214.648841142654
CID:576154
PubChem ID:245952
Update Time:2025-04-19

Carbamic acid,(5-chloro-2-pyridinyl)-, 1-methylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(5-chloro-2-pyridinyl)-, 1-methylethyl ester (9CI)
    • (4-nitro-phenyl)-carbamic acid isopropyl ester
    • (4-Nitro-phenyl)-carbamidsaeure-isopropylester
    • (5-chloro-pyridin-2-yl)-carbamic acid isopropyl ester
    • 4-Nitro-carbanilsaeure-isopropylester
    • AGN-PC-00K55J
    • Carbamic acid, (4-nitrophenyl)-, 1-methylethyl ester
    • CTK0E9923
    • isopropyl N-(4-nitrophenyl)carbamate
    • isopropyl N-(5-chloropyridyl-2)carbamate
    • Isopropyl N-(p-nitrophenyl)carbamate
    • SureCN9994168
    • SCHEMBL11841419
    • isopropyl N-(5-chloro-2-pyridyl)carbamate
    • DTXSID10995271
    • 2-Pyridinecarbamic acid, 5-chloro-, isopropyl ester
    • NSC-58428
    • Propan-2-yl hydrogen (5-chloropyridin-2-yl)carbonimidate
    • 7399-74-8
    • NSC58428
    • Inchi: 1S/C9H11ClN2O2/c1-6(2)14-9(13)12-8-4-3-7(10)5-11-8/h3-6H,1-2H3,(H,11,12,13)
    • InChI Key: OFPWKJNABBWYQL-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C=C1)NC(=O)OC(C)C

Computed Properties

  • Exact Mass: 214.05103
  • Monoisotopic Mass: 214.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 51.22
  • LogP: 2.76490
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